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Abstract
Nitrosyl iodide (INO) is a transient, reactive chemical species of significant interest in

atmospheric chemistry, chemical synthesis, and potentially in biological systems. Its role as an

intermediate in various chemical transformations necessitates a thorough understanding of its

properties, synthesis, and detection. This technical guide provides an in-depth overview of

nitrosyl iodide, consolidating key data, experimental methodologies, and reaction pathways to

serve as a valuable resource for the scientific community.

Introduction
Nitrosyl iodide is an inorganic compound with the chemical formula INO.[1][2][3][4] It belongs

to the family of nitrosyl halides, which have the general formula XNO (where X is a halogen).[5]

While other nitrosyl halides like nitrosyl chloride (ClNO) and nitrosyl bromide (BrNO) are

relatively stable, INO is notably transient, readily participating in subsequent reactions. Its

significance stems from its involvement in tropospheric iodine chemistry, where it can influence

ozone concentrations.[5] Furthermore, its reactivity makes it a potential reagent in synthetic

chemistry. This guide aims to provide a detailed technical overview of INO, focusing on its

fundamental properties, methods for its generation and detection, and its chemical behavior.
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A summary of the key physicochemical and spectroscopic data for nitrosyl iodide is presented

below. These data are crucial for its identification and for understanding its molecular structure

and behavior.

Table 1: Physicochemical Properties of Nitrosyl Iodide
Property Value Reference

Molecular Formula INO [1][2][3][4]

Molecular Weight 156.911 g/mol [2]

CAS Registry Number 58585-94-7 [2][3][4]

Enthalpy of Formation

(ΔHf⁰₂₉₈)

29.0 ± 1 kcal/mol (121.3 ± 4.2

kJ/mol)
[6]

Calculated Topological Polar

Surface Area
29.4 Å² [2]

Computed IUPAC Name nitrosyl iodide [2]

Table 2: Spectroscopic Data for Nitrosyl Iodide
Spectroscopic
Parameter

Wavenumber
(cm⁻¹)

Method/Medium Reference

N-O Stretch (ν₁) 1785 Gas Phase IR [1]

1809 Argon Matrix IR [1]

1806 Krypton Matrix IR [1]

Bend (ν₂) 216 Argon Matrix IR [1]

N-I Stretch (ν₃) 470 Argon Matrix IR [1]

468 Krypton Matrix IR [1]

Table 3: Kinetic Data for Reactions Involving Nitrosyl
Iodide
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Reaction
Rate Constant
(k)

Temperature
(K)

Conditions Reference

I + NO (+He) →

INO (+He)

Falloff curves

derived
320-450

Laser flash

photolysis
[6]

2 INO → I₂ + 2

NO
Not specified

Higher

temperatures

Thermal

decomposition
[6]

Nucleophilic

attack on INO

10⁹ - 10¹⁰ L

mol⁻¹ s⁻¹

(diffusion-

controlled)

Ambient Aqueous solution [7]

Hydrolysis of

INO

Half-life of

several hours
Ambient pH 6.5-8.5 [7]

Synthesis and Reaction Pathways
Nitrosyl iodide is typically generated in situ for experimental studies due to its transient nature.

The primary synthetic routes involve the reaction of iodine with nitrogen oxides.

Gas-Phase Synthesis
A common method for producing gaseous nitrosyl iodide is the direct reaction of iodine vapor

with nitric oxide.[5]

Reaction: I₂ + 2NO → 2INO

This reaction is often carried out in a flow system, where the reactants are mixed under

controlled conditions. The resulting INO can then be directly introduced into an absorption cell

for spectroscopic analysis.

Reaction Pathways
Nitrosyl iodide participates in several key reactions, including decomposition and reactions

with other atmospheric species.
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Key reaction pathways involving nitrosyl iodide.

Experimental Protocols
Detailed experimental procedures are essential for the successful generation and detection of

the transient nitrosyl iodide.

Gas-Phase Synthesis and IR Detection
This protocol describes the in-situ generation of nitrosyl iodide for infrared spectroscopic

analysis.[5]

Objective: To synthesize gaseous nitrosyl iodide and record its infrared absorption spectrum.

Materials:

Iodine (I₂) crystals

Nitric oxide (NO) gas
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Nitrogen (N₂) or other inert carrier gas

Glass reaction tube (e.g., 50 cm long)

Flow controllers for gases

Heating element for the iodine source

FTIR spectrometer with a gas cell

Experimental Workflow:

Reactant Preparation

Iodine Source

Heat I₂ crystals to produce vapor

Reaction Tube

Mix I₂ vapor and NO gas

Nitric Oxide Source

Controlled flow of NO gas

Gas Cell

Transfer product for analysis

INO product

FTIR Spectrometer

Record IR spectrum

Data Analysis

Identify INO vibrational bands
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Workflow for gas-phase synthesis and IR detection of INO.

Procedure:

Place iodine crystals in a temperature-controlled vessel.

Gently heat the iodine to produce a stable vapor pressure.

Use a flow controller to introduce a stream of nitric oxide gas into a 50-cm long glass

reaction tube.

Use a carrier gas (e.g., N₂) to transport the iodine vapor into the reaction tube to mix with the

nitric oxide.

Connect the outlet of the reaction tube to the inlet of a gas cell placed within an FTIR

spectrometer.

Continuously flow the reactant mixture through the gas cell.

Record the infrared spectrum in the range of 400-4000 cm⁻¹.

Identify the characteristic absorption bands of INO (see Table 2).

Kinetic Studies using Flash Photolysis
Flash photolysis is a powerful technique to study the kinetics of transient species like nitrosyl
iodide.[6]

Objective: To measure the rate constants of reactions involving nitrosyl iodide.

Principle: A short, intense pulse of light (the "flash") is used to generate a transient species. A

second, weaker light source (the "probe") is used to monitor the concentration of the transient

species over time by absorption spectroscopy.

Experimental Workflow:
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Sample Preparation

Prepare a gaseous mixture of I₂ and NO in a reaction cell

Reaction Cell

Contains the sample

Flash Lamp

Delivers a high-energy light pulse

Photolysis

Probe Beam

Continuous light source passing through the sample

Monochromator

Selects the wavelength for monitoring

Detector

Measures the intensity of the probe beam

Data Acquisition

Records the change in absorbance over time

Click to download full resolution via product page

Workflow for flash photolysis studies of INO.

Procedure:

Prepare a gaseous mixture of iodine and nitric oxide in a quartz reaction vessel.

Position the vessel in the path of a probe beam from a continuous wave lamp.

Direct the output of a high-energy flash lamp perpendicular to the probe beam, focused on

the reaction vessel.

Pass the probe beam through a monochromator set to a wavelength where INO absorbs.
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Measure the intensity of the probe beam with a photodetector connected to an oscilloscope

or a fast data acquisition system.

Trigger the flash lamp and record the change in absorbance of the probe beam as a function

of time.

Analyze the resulting kinetic trace to determine the rate constants of INO formation and

decay.

Detection by Chemiluminescence
Chemiluminescence detection offers high sensitivity for quantifying species like nitric oxide,

which is a product of INO decomposition. While direct chemiluminescence detection of INO is

not standard, its decomposition to NO can be monitored.

Objective: To indirectly detect and quantify nitrosyl iodide by measuring its decomposition

product, nitric oxide, via its reaction with ozone.

Principle: Nitric oxide reacts with ozone (O₃) to produce excited nitrogen dioxide (NO₂*), which

then emits light (chemiluminescence) as it returns to its ground state. The intensity of the

emitted light is proportional to the NO concentration.

Logical Relationship for Detection:
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Logical flow for the chemiluminescence detection of INO via NO.

Procedure:

Generate INO in a flow system as described in section 4.1.
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Pass the gas stream through a heated tube or a region of UV irradiation to induce the

decomposition of INO to NO and I₂.

Introduce the resulting gas mixture into a chemiluminescence NO analyzer.

In the analyzer, the gas is mixed with a stream of ozone.

A photomultiplier tube detects the light emitted from the NO + O₃ reaction.

The signal from the photomultiplier tube is amplified and recorded, providing a measure of

the NO concentration, which can be related back to the initial INO concentration.

Conclusion
Nitrosyl iodide, despite its transient nature, is a chemical species of considerable importance.

This guide has provided a consolidated resource for researchers, covering its fundamental

properties, synthesis, and detection. The detailed data tables and experimental protocols offer

a practical foundation for further investigation into the chemistry of this reactive molecule. A

thorough understanding of INO is crucial for advancing our knowledge in atmospheric science

and for exploring its potential applications in chemical synthesis and other fields. The provided

diagrams of reaction pathways and experimental workflows serve to visually clarify the complex

processes involving this transient species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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